Cas no 30407-81-9 (1,8-Naphthalenediamine,N1-phenyl-)
30407-81-9 structure
Product Name:1,8-Naphthalenediamine,N1-phenyl-
CAS No:30407-81-9
MF:C16H14N2
MW:234.295763492584
CID:320511
PubChem ID:288297
Update Time:2025-04-19
1,8-Naphthalenediamine,N1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthalenediamine,N1-phenyl-
- 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone
- 1-anilino-4-[(4-methylphenyl)amino]-9,10-anthraquinone
- 1-Anilino-4-p-toluidino-anthrachinon
- 1-anilino-4-p-toluidino-anthraquinone
- 1-anilino-8-aminonaphthalene
- 1-p-Toluidino-4-anilino-anthrachinon
- AC1L3PNZ
- AC1Q6JUY
- AG-E-90130
- AR-1C1566
- CTK4G0914
- EINECS 248-863-4
- N-phenyl-naphthalene-1,8-diamine
- N-phenyl-naphthalene-1,8-diyldiamine
- N-Phenyl-naphthalin-1,8-diyldiamin
- N-Phenyl-1,8-naphthalenediamine
- NSC 149065
- SCHEMBL8486840
- 30407-81-9
- DTXSID90952746
- FT-0750102
- 1-N-phenylnaphthalene-1,8-diamine
- A853738
- NSC-149065
- N1-Phenylnaphthalene-1,8-diamine
- N~1~-Phenylnaphthalene-1,8-diamine
- 1,8-Naphthalenediamine, N-phenyl-
- NSC149065
-
- Inchi: 1S/C16H14N2/c17-14-10-4-6-12-7-5-11-15(16(12)14)18-13-8-2-1-3-9-13/h1-11,18H,17H2
- InChI Key: VKPLCZFJGSTZCM-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C1=CC=CC2=CC=CC(=C12)N
Computed Properties
- Exact Mass: 234.11582
- Monoisotopic Mass: 234.115698
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38
- XLogP3: 4.6
Experimental Properties
- Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 133 ºC
- Boiling Point: 431.9°Cat760mmHg
- Flash Point: 254.8°C
- Refractive Index: 1.744
- Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
- PSA: 38.05
- LogP: 4.81980
1,8-Naphthalenediamine,N1-phenyl- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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